Cas no 2034634-21-2 (N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 2034634-21-2
• MF: C₁₅H₂₄N₄O₃S
• MW: 340.441061973572
• CID: 5354876
• Update Time: 2025-06-13

N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide
• N-[2-(2-cyclopropylimidazol-1-yl)ethyl]-1-methylsulfonylpiperidine-4-carboxamide
• N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide

• Inchi： 1S/C15H24N4O3S/c1-23(21,22)19-8-4-13(5-9-19)15(20)17-7-11-18-10-6-16-14(18)12-2-3-12/h6,10,12-13H,2-5,7-9,11H2,1H3,(H,17,20)
• InChI Key： GNZYGKBZAKOIER-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NCCN2C=CN=C2C2CC2)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 521
• XLogP3: -0.4
• Topological Polar Surface Area: 92.7

Additional information on N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide

Introduction to N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 2034634-21-2)

N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034634-21-2, represents a novel chemical entity with potential applications in the synthesis of bioactive molecules. The structural framework of this molecule incorporates several key features that make it of particular interest to medicinal chemists and biologists.

The molecular structure of N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide is characterized by a piperidine core, which is a common motif in many pharmacologically active agents. Piperidine derivatives are known for their ability to modulate various biological pathways, making them valuable scaffolds for drug discovery. In this compound, the piperidine ring is functionalized with a methanesulfonyl group at the 1-position and an ethyl chain extended from the 4-position, which is further substituted with a 2-cyclopropyl-1H-imidazole moiety. This intricate arrangement of substituents contributes to the compound's unique chemical and biological properties.

The presence of the 2-cyclopropyl-1H-imidazole group is particularly noteworthy, as imidazole derivatives have been extensively studied for their potential therapeutic effects. Imidazole-based compounds are known to interact with a variety of biological targets, including enzymes and receptors, which are critical for numerous physiological processes. The cyclopropyl group in this context may enhance the metabolic stability and binding affinity of the molecule, making it a promising candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide with greater accuracy. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors that are implicated in diseases such as cancer, inflammation, and neurological disorders. For instance, preliminary computational studies have indicated that this molecule could interact with kinases and other signaling proteins, potentially leading to the development of novel therapeutic strategies.

In vitro experiments have also been conducted to evaluate the pharmacological properties of N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide. These studies have revealed that the compound demonstrates moderate affinity for several target proteins, suggesting its potential as a lead compound for drug development. Additionally, the structural features of this molecule may allow for optimization through structure-based drug design approaches, enabling researchers to enhance its potency and selectivity.

The synthesis of N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide presents several challenges due to its complex structural motif. However, recent improvements in synthetic methodologies have made it feasible to produce this compound on a scalable basis. The synthetic route involves multiple steps, including condensation reactions, functional group transformations, and purification techniques. Each step must be carefully optimized to ensure high yields and purity, which are essential for subsequent biological evaluation.

The role of N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide in drug discovery extends beyond its potential therapeutic applications. It also serves as a valuable tool for understanding the structure-function relationships in bioactive molecules. By studying how this compound interacts with biological targets, researchers can gain insights into the mechanisms underlying various diseases and develop more effective treatments.

Future research directions for N-[2-(2-cyclopropyl-1H-imidazol-1-yI)ethyl]-1-methanesulfonylpiperidine-4-carboxamide include further exploration of its pharmacological profile through preclinical studies. These studies will help to establish its safety and efficacy in vivo, paving the way for clinical trials and potential therapeutic use. Additionally, efforts are underway to develop analogs of this compound with improved properties, such as enhanced solubility or prolonged half-life.

In conclusion, N-[2-(2-cyclopropyl-lH-imidazol-l-yI)ethyl]-l-methanesulfonylpiperidine-l-carboxamide (CAS No. 2034634-ZI-ZZ) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapies.